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Compound of Interest

Compound Name: GSK2798745
CAS No.: 1419609-94-1
Cat. No.: B607803
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For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2798745 is a potent, selective, and orally active inhibitor of the Transient Receptor
Potential Vanilloid 4 (TRPV4) ion channel.[1][2][3] It has been investigated for its therapeutic
potential in conditions such as pulmonary edema associated with congestive heart failure.[4][5]
These application notes provide recommended concentrations and detailed protocols for the
use of GSK2798745 in various in vitro experimental settings to aid researchers in study design
and execution.

Quantitative Data Summary

The inhibitory potency of GSK2798745 has been determined in several in vitro and ex vivo
systems. The following table summarizes the key quantitative data for easy reference and
comparison.
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Parameter Species/System Value Reference

Human TRPV4
ICso 1.8 nM
(hTRPV4)

ICso0 Rat TRPV4 (rTRPV4) 1.6 nM

Recombinant hnTRPV4
ICso in HEK cells (FLIPR- ~2-4 nM

based assay)

Ex vivo human whole
ICso blood-based HUVEC 2.9 nM

impedance assay

_ Ex vivo clinical PK/PD
Estimated ICso 2.1-3.2 ng/mL
model

Signaling Pathway

GSK2798745 exerts its pharmacological effect by directly blocking the TRPV4 ion channel.
TRPV4 is a non-selective calcium-permeable cation channel that can be activated by various
physical (e.g., osmotic pressure, mechanical stress) and chemical stimuli. Upon activation,
TRPVA4 allows the influx of cations, primarily Ca2*, leading to downstream cellular responses.
GSK2798745 acts as an antagonist, preventing this ion influx and the subsequent signaling
cascade.
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Caption: Inhibition of the TRPV4 signaling pathway by GSK2798745.

Experimental Protocols
Endothelial Cell Impedance Assay

This protocol is adapted from an ex vivo assay designed to measure the ability of GSK2798745
to inhibit TRPV4 agonist-induced reduction in endothelial cell impedance, a surrogate for
endothelial barrier function.

Objective: To determine the functional inhibition of TRPV4 in endothelial cells.
Materials:

e Human Umbilical Vein Endothelial Cells (HUVECS)
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o Electric Cell-substrate Impedance Sensing (ECIS) system
e 96-well ECIS plates (8BW10E+)

o Cell culture medium (e.g., EGM-2)

e TRPV4 agonist (e.g., GSK1016790A)

o GSK2798745

¢ Human whole blood (optional, for ex vivo studies)
Procedure:

o Cell Seeding: Seed HUVECSs onto fibronectin-coated 96-well ECIS plates at an appropriate
density to form a confluent monolayer.

o Monolayer Formation: Culture the cells for 24-48 hours until a stable impedance reading is
achieved, indicating the formation of a tight endothelial barrier.

e Compound Pre-incubation:

[e]

Prepare serial dilutions of GSK2798745 in cell culture medium.

o

Replace the medium in the wells with the medium containing different concentrations of
GSK2798745 or vehicle control.

o

For ex vivo assessment, whole blood from subjects dosed with GSK2798745 can be
added to the wells.

o

Incubate for a predetermined time (e.g., 30-60 minutes).

e Agonist Challenge: Add the TRPV4 agonist GSK1016790A to the wells at a final
concentration known to induce a robust impedance drop (e.g., 10-30 nM).

o Data Acquisition: Continuously monitor the impedance for several hours post-agonist
addition.
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o Data Analysis:

o Normalize the impedance data to the baseline reading before agonist addition.

o Calculate the extent of impedance drop in the presence of different concentrations of
GSK2798745 compared to the vehicle control.

o Plot the concentration-response curve and determine the ICso value.

4 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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